Cas no 37793-30-9 (methyl 6-hydroxyhexa-2,4-dienoate)

Methyl 6-hydroxyhexa-2,4-dienoate is a versatile unsaturated ester with a hydroxyl functional group, making it a valuable intermediate in organic synthesis and fine chemical applications. Its conjugated diene structure and reactive hydroxyl moiety enable participation in various reactions, including Michael additions, Diels-Alder cycloadditions, and esterification or etherification processes. The compound’s structural features also lend utility in polymer chemistry and pharmaceutical research, where it can serve as a building block for more complex molecules. Its balanced reactivity and stability under controlled conditions make it suitable for selective modifications, offering synthetic flexibility in both academic and industrial settings. Proper handling and storage are recommended due to its potential sensitivity to light and oxidation.
methyl 6-hydroxyhexa-2,4-dienoate structure
37793-30-9 structure
Product Name:methyl 6-hydroxyhexa-2,4-dienoate
CAS No:37793-30-9
MF:C7H10O3
MW:142.152502536774
CID:3955332
Update Time:2026-04-17

methyl 6-hydroxyhexa-2,4-dienoate Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienoic acid, 6-hydroxy-, methyl ester, (2E,4E)-
    • methyl 6-hydroxyhexa-2,4-dienoate

methyl 6-hydroxyhexa-2,4-dienoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-261977-1g
methyl 6-hydroxyhexa-2,4-dienoate
37793-30-9
1g
$0.0 2023-09-14
Enamine
EN300-261977-1.0g
methyl 6-hydroxyhexa-2,4-dienoate
37793-30-9
1.0g
$0.0 2023-03-01

Additional information on methyl 6-hydroxyhexa-2,4-dienoate

Methyl 6-Hydroxyhexa-2,4-Dienoate (CAS No. 37793-30-9): A Comprehensive Overview

Methyl 6-hydroxyhexa-2,4-dienoate (CAS No. 37793-30-9) is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, also known as methyl hexa-2,4-dienoate, belongs to the class of organic compounds known as esters. Its structure consists of a six-carbon chain with hydroxyl and ester functional groups, making it a versatile molecule with potential applications in various fields such as food science, cosmetics, and pharmaceuticals.

The chemical structure of methyl 6-hydroxyhexa-2,4-dienoate is characterized by a conjugated diene system, which contributes to its stability and reactivity. This conjugation allows the molecule to participate in various chemical reactions, including oxidation and polymerization. Recent studies have highlighted the importance of this compound in the production of bio-based materials, where its ability to form stable polymers has been exploited for creating eco-friendly alternatives to traditional plastics.

One of the most promising areas of research involving methyl hexa-2,4-dienoate is its role in the food industry. This compound is commonly found in certain fruits and vegetables, where it contributes to their aroma and flavor profiles. For instance, it has been identified as a key component in the scent of apples and strawberries. Food scientists have been exploring ways to harness this compound's properties to enhance the sensory quality of processed foods while maintaining their nutritional value.

In the cosmetics industry, methyl 6-hydroxyhexa-2,4-dienoate has been studied for its potential as a natural preservative. Its ability to inhibit microbial growth without causing adverse effects on human health makes it an attractive alternative to synthetic preservatives. Recent studies have demonstrated that this compound can effectively extend the shelf life of cosmetic products while maintaining their integrity.

The pharmaceutical industry has also shown interest in methyl hexa-2,4-dienoate due to its potential therapeutic properties. Preliminary research suggests that this compound may possess anti-inflammatory and antioxidant activities, which could be beneficial in treating conditions such as arthritis and cardiovascular diseases. However, further studies are needed to confirm these findings and explore their clinical applications.

From an environmental perspective, methyl 6-hydroxyhexa-2,4-dienoate has been recognized for its role in biodegradable polymer synthesis. Researchers have developed novel methods to utilize this compound as a building block for creating biodegradable plastics that can decompose naturally without harming the environment. This development aligns with global efforts to reduce plastic pollution and promote sustainable practices.

In conclusion, methyl hexa-2,4-dienoate (CAS No. 37793-30-9) is a multifaceted compound with applications spanning various industries. Its unique chemical properties make it a valuable resource for scientists and engineers seeking innovative solutions in food science, cosmetics, pharmaceuticals, and environmental sustainability. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future technologies and products.

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